Cas no 1511306-09-4 ((4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine)

• Product Name: (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine
• CAS No: 1511306-09-4
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD30003441
• CID: 5041858
• PubChem ID: 82601558
• Update Time: 2025-06-08

(4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine
• [4-(trifluoromethyl)oxan-4-yl]methanamine
• (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine

• MDL： MFCD30003441
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(5-11)1-3-12-4-2-6/h1-5,11H2
• InChI Key： DNODNUIZGZZGLQ-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine

Introduction to (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine (CAS No. 1511306-09-4)

(4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine (CAS No. 1511306-09-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a tetrahydro-2H-pyran ring and a trifluoromethyl group, offers a wide range of applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine is defined by its molecular formula C₉H₁₅F₃N and molecular weight of 198.21 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The tetrahydro-2H-pyran ring, a six-membered cyclic ether, provides additional structural rigidity and stability, making this compound an attractive scaffold for drug design.

In terms of synthesis, (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine can be prepared through various routes. One common method involves the reaction of 4-(trifluoromethyl)tetrahydro-2H-pyran-4-carbaldehyde with ammonia or an amine derivative under appropriate conditions. This approach allows for the selective formation of the desired amine product while minimizing side reactions. Recent advancements in catalytic methods have further optimized the synthesis process, enhancing yield and purity.

The biological activities of (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine have been extensively studied in various contexts. One notable application is in the development of central nervous system (CNS) drugs. The compound has shown promising activity as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. Studies have demonstrated its potential as an antidepressant and antipsychotic agent, with preliminary clinical trials indicating favorable safety profiles and efficacy.

Beyond CNS applications, (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine has also been explored for its anti-inflammatory properties. Research has shown that it can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action is believed to involve the modulation of signaling pathways involved in inflammation.

In the realm of cancer research, (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine has exhibited antiproliferative effects on various cancer cell lines. Studies have demonstrated its ability to induce apoptosis and cell cycle arrest, suggesting its potential as a chemotherapeutic agent. Ongoing investigations are focused on elucidating the specific molecular targets and pathways involved in these effects.

The pharmacokinetic properties of (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine are also crucial for its therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for oral drug formulations. Additionally, it demonstrates low toxicity in animal models, further supporting its potential for clinical use.

In conclusion, (4-(Trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine (CAS No. 1511306-09-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a valuable asset in the field of drug discovery.